1,4-Butylene glycol

• CAS No.: 110-63-4
• Product Name: 1,4-Butylene glycol
• Molecular Formula: C4H10O2; HO(CH2)4OH; C4H10O2
• Molecular Weight: 90.12 g/mol
• IUPAC Name: butane-1,4-diol
• Standard InChI: InChI=1S/C4H10O2/c5-3-1-2-4-6/h5-6H,1-4H2
• Standard InChIKey: WERYXYBDKMZEQL-UHFFFAOYSA-N
• Impurities: Min purity (by GLC) 99%
• SMILES: C(CCO)CO
• Canonical SMILES: C(CCO)CO
• Boiling Point: 446 °F at 760 mm Hg (NTP, 1992); 235 °C; 235.0 °C; 229.5 °C; 228 °C
• Colorform: Colorless, oily liquid; Colorless liquid; Colorless, viscous liquid or crystals; to needles on chilling
• Density: 1.017 at 68 °F (USCG, 1999); 1.0171 g/cu cm at 20 °C; Relative density (water = 1): 1.02
• Flash Point: 247 °F (NTP, 1992); 134 °C (273 °F) - closed cup; 250 °F (121 °C) - open cup; 121 °C o.c.
• Melting Point: 61 °F (NTP, 1992); 20.1 °C; 20.4 °C; 20.43 °C; 20 °C
• Physical Description: 1,4-butanediol appears as odorless colorless liquid or solid (depending upon temperature). (USCG, 1999); Liquid; COLOURLESS VISCOUS LIQUID.
• Description: 1,4-butanediol appears as odorless colorless liquid or solid (depending upon temperature). (USCG, 1999); Butane-1,4-diol is a butanediol that is butane in which one hydrogen of each of the methyl groups is substituted by a hydroxy group. A colourless, water-miscible, viscous liquid at room temperature (m.p. 16℃) with a high boiling point (230℃), it is mainly used for the production of other organic chemicals, particularly the solvent oxolane (also known as tetrahydrofuran or THF). It has a role as a neurotoxin, a protic solvent and a prodrug. It is a butanediol and a glycol.
• Shelf Life: Stable under recommended storage conditions.
• Solubility: greater than or equal to 100 mg/mL at 73° F (NTP, 1992); 1000000 mg/L (at 20 °C); 11.10 M; In water, 1.0X10+6 mg/L at 20 °C /miscible/; Miscible in water; Soluble in water; Readily soluble in water; Readily soluble in alcohols, ketones, glycol ethers, and glycol ether acetates; less soluble in diethyl ether and esters; not miscible with aliphatic and aromatic hydrocarbons and chlorinated hydrocarbons; Soluble in ethanol and dimethyl sulfoxide; slightly soluble in diethyl ether; Soluble in DMSO, acetone, 95% ethanol; Solubility in water: miscible
• Synonyms: 1,4-BUTANEDIOL; Butane-1,4-diol; 110-63-4; 1,4-Butylene glycol; Tetramethylene glycol; 1,4-Dihydroxybutane
• Vapor Density: 3.1 (NTP, 1992) (Relative to Air); 3.1 (Air = 1); Relative vapor density (air = 1): 3.1
• Vapor Pressure: less than 1 mm Hg at 100 °F (NTP, 1992); 0.01 mmHg; 0.0105 mm Hg at 25 °C; Vapor pressure, Pa at 38 °C:
• PubChem Compound: 8064
• Last Modified: Nov 11 2021